4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H23ClN4O5S2/c1-30-13-11-26(12-14-31-2)33(28,29)16-9-7-15(8-10-16)19(27)23-21-25-24-20(32-21)17-5-3-4-6-18(17)22/h3-10H,11-14H2,1-2H3,(H,23,25,27)
• InChI Key: PQJQTPBBUAJNGN-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C3=CC=CC=C3Cl
• Molecular Formula: C21H23ClN4O5S2
• Molecular Weight: 511.0 g/mol

Description

4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C21H23ClN4O5S2 and its molecular weight is 511.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Reactivity

Research on compounds with similar structural motifs, such as 1,3,4-thiadiazoles and benzamide derivatives, has led to the development of novel synthetic routes and the identification of their antimicrobial and antiviral properties. For instance, the synthesis of formazans from Mannich bases of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents demonstrates the utility of these compounds in developing potential antimicrobial agents (Sah et al., 2014). Similarly, the synthesis and antiviral activity of 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides showcase their potential in antiviral applications (Chen et al., 2010).

Material Science and Polymer Research

Compounds with thiadiazole and benzamide structures have been investigated for their applications in material science, particularly in the synthesis of polymers with unique properties. For example, the study on transparent aromatic polyimides derived from thiophenyl-substituted benzidines highlights the creation of materials with high refractive indices and small birefringences, useful in optoelectronic applications (Tapaswi et al., 2015).

Photophysical Properties and Solar Cell Applications

Investigations into the electronic structure and interface properties of molecules related to 4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]benzamide have implications for organic solar cells. The study on the electronic structure of MTBT, a model molecule for PCPDTBT, highlights the importance of sulfur and nitrogen in the HOMO level and their interaction with gold, indicating potential applications in organic solar cells (Hintz et al., 2010).